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Compound of Interest

Compound Name:
(R)-Pyrrolidine-2-carbonitrile

hydrochloride

Cat. No.: B044792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the material safety data,

handling protocols, and experimental considerations for (R)-Pyrrolidine-2-carbonitrile
hydrochloride. It is intended to serve as an essential resource for professionals in research

and development who handle this compound.

Chemical Identification and Physical Properties
(R)-Pyrrolidine-2-carbonitrile hydrochloride is a chemical intermediate primarily utilized in

the synthesis of more complex molecules, including active pharmaceutical ingredients. Its

hydrochloride salt form often enhances stability and solubility for use in various chemical

reactions.
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Property Data Reference

CAS Number 675602-84-3 [1]

Molecular Formula C₅H₉ClN₂ [1]

Molecular Weight 132.59 g/mol [1]

Appearance
White to off-white crystalline

powder

Melting Point
215-220 °C (for the (S)-

enantiomer)

Solubility
Soluble in water (for the (S)-

enantiomer)

Purity Typically ≥99%

Storage Temperature
Sealed in dry, Room

Temperature or 2-8°C
[1][2]

Hazard Identification and Classification
While a specific, comprehensive safety data sheet for the (R)-enantiomer is not fully detailed in

the provided results, data from the closely related (S)-enantiomer and other isomers indicate

potential hazards.[2][3] Users should handle this compound with care, assuming it presents

similar risks.
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Hazard Class
GHS Classification (based
on related compounds)

Hazard Statement (Code)

Acute Toxicity (Oral) Category 3 or 4
Toxic or Harmful if swallowed

(H301 / H302)

Acute Toxicity (Dermal) Category 3
Toxic in contact with skin

(H311)

Acute Toxicity (Inhalation) Category 3 Toxic if inhaled (H331)

Skin Corrosion/Irritation Category 2 Causes skin irritation (H315)

Eye Damage/Irritation Category 2
Causes serious eye irritation

(H319)

Target Organ Toxicity Category 3 (Respiratory)
May cause respiratory irritation

(H335)

Note: These classifications are extrapolated from safety data for isomeric and enantiomeric

compounds and should be treated as potential hazards until a complete dataset for (R)-
Pyrrolidine-2-carbonitrile hydrochloride is available.

Experimental Protocols: Handling, Storage, and
First Aid
Strict adherence to safety protocols is mandatory when working with this compound.

3.1 Personal Protective Equipment (PPE) and Handling

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[4][5] Safety shower and eye bath facilities should be readily

accessible.[3]

Eye/Face Protection: Wear chemical safety goggles and/or a face shield, approved under

standards such as NIOSH (US) or EN 166 (EU).[2]

Skin Protection: Handle with chemically resistant gloves (e.g., nitrile rubber).[2] Gloves must

be inspected before use and disposed of properly after.[2] Wear a lab coat or other protective
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clothing.[4]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

General Hygiene: Avoid contact with skin, eyes, and clothing.[2][3] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.[2][3]

3.2 Storage Procedures

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][6]

Some suppliers recommend refrigeration (2-8°C).[2]

Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents.[4]

3.3 First Aid Measures

Exposure Route Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][5]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation occurs.[2][3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting upper and lower eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and make the victim drink

water (two glasses at most). Seek immediate

medical attention.[2][5]

Accidental Release and Disposal
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4.1 Accidental Release Measures

Evacuation: Evacuate personnel to a safe area and ensure adequate ventilation.[5]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[2][5]

Cleanup: Wear appropriate PPE.[2] For solid spills, sweep up and shovel the material. Avoid

creating dust.[2][3] Place in a suitable, closed container for disposal.[2]

Ventilation: Ventilate the area and wash the spill site after material pickup is complete.

4.2 Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Entrust disposal to a licensed waste disposal company.[3]

Contaminated packaging should be handled as the product itself.[3]

Applications and Synthesis Workflow
(R)-Pyrrolidine-2-carbonitrile Hydrochloride has been identified as a reactant in the

synthesis of N-pyrrolidinylcarbonyl-containing radiohalogen compounds, which have

applications in radiotherapy.[1] The general workflow for using this chemical in a synthesis

protocol involves careful handling from reception to disposal.

Visualized Safety and Handling Workflows
The following diagrams illustrate critical workflows for maintaining safety while working with (R)-
Pyrrolidine-2-carbonitrile hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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